4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile

• Molecular Formula: C16H17ClN4OS
• Molecular Weight: 348.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-6-(1-hydroxybutan-2-ylamino)-2-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H17ClN4OS/c1-3-12(9-22)19-15-13(8-18)14(20-16(21-15)23-2)10-4-6-11(17)7-5-10/h4-7,12,22H,3,9H2,1-2H3,(H,19,20,21)
• InChI Key: UKVBEQNVGZOZJQ-UHFFFAOYSA-N
• SMILES: CCC(CO)NC1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)SC

Description

4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile is a pyrimidine derivative that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties, which make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as tyrosine kinases and dipeptidyl peptidase-4 (DPP-4). This inhibition leads to a decrease in the activity of these enzymes, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have antitumor activity, hypoglycemic effects, and vasodilatory effects. Additionally, this compound has been shown to have anti-inflammatory effects and has been used in studies on inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile in lab experiments is its unique chemical properties. This compound has been shown to have a variety of physiological effects, which makes it a valuable tool for studying various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile. One potential direction is the study of its potential use in the treatment of cancer. This compound has been shown to have antitumor activity, and further research could lead to the development of new cancer treatments. Additionally, this compound could be studied for its potential use in the treatment of diabetes and cardiovascular diseases. Further research could also be done to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile involves several steps. The first step is the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate to form 4-(4-chlorophenyl)but-3-en-2-one. The second step involves the reaction of 4-(4-chlorophenyl)but-3-en-2-one with thiourea to form 4-(4-chlorophenyl)-2-thioxo-1,2-dihydropyrimidine-5-carbonitrile. The final step involves the reaction of 4-(4-chlorophenyl)-2-thioxo-1,2-dihydropyrimidine-5-carbonitrile with 1-(hydroxymethyl)propylamine and methyl iodide to form this compound.

Scientific Research Applications

4-(4-Chlorophenyl)-6-{[1-(hydroxymethyl)propyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile has been studied extensively for its potential applications in scientific research. This compound has been shown to have antitumor activity and has been used in studies on cancer cells. It has also been studied for its potential use in the treatment of diabetes, as it has been shown to have hypoglycemic effects. Additionally, this compound has been used in studies on cardiovascular diseases, as it has been shown to have vasodilatory effects.